Cas no 2138097-98-8 (2-(azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde)

• Product Name: 2-(azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde
• CAS No: 2138097-98-8
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 6361894
• PubChem ID: 165795640
• Update Time: 2025-10-23

2-(azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1159778
• 2-(azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde
• 2138097-98-8

• Inchi： 1S/C7H8BrN3O/c8-6-5(3-12)10-7(11-6)4-1-9-2-4/h3-4,9H,1-2H2,(H,10,11)
• InChI Key： LDIDAZHMROUQQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=C(C2CNC2)N1

Computed Properties

• Exact Mass: 228.98507g/mol
• Monoisotopic Mass: 228.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde

Exploring the Chemical Properties and Applications of 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde (CAS No. 2138097-98-8)

2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde (CAS No. 2138097-98-8) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This imidazole-based derivative features a unique combination of functional groups, including an azetidine ring and a bromo substituent, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a building block for the synthesis of more complex molecules, especially in the development of small-molecule inhibitors and biologically active compounds.

The structural complexity of 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design. Its aldehyde functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend in fragment-based drug discovery (FBDD), where small, versatile molecules like this are used to identify lead compounds. Additionally, the presence of the azetidine ring, a four-membered nitrogen heterocycle, is noteworthy due to its increasing popularity in modern pharmaceuticals, as it often enhances metabolic stability and bioavailability.

In recent years, the demand for imidazole derivatives has surged, driven by their prevalence in kinase inhibitors, anticancer agents, and antimicrobial compounds. The bromo substituent in 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in medicinal chemistry. This versatility makes the compound a hot topic in organic synthesis forums and academic research, where scientists seek efficient routes to modify its core structure for targeted applications.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage small molecules to degrade disease-causing proteins, and the imidazole scaffold is often employed due to its ability to interact with protein surfaces. The azetidine moiety in 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde could further optimize the pharmacokinetic properties of such degraders, making it a subject of ongoing investigations.

From a synthetic perspective, the compound's stability and solubility are critical factors for researchers. Recent discussions in chemical forums highlight the need for improved solubility-enhancing strategies for similar heterocycles, especially in aqueous environments. The aldehyde group in this molecule also opens doors to Schiff base formation, a reaction widely used in the development of metal-organic frameworks (MOFs) and catalysts. This dual applicability in both pharmaceutical and materials science underscores its interdisciplinary relevance.

As the scientific community continues to explore 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde, its CAS No. 2138097-98-8 serves as a key identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or combinatorial chemistry often prioritize such well-characterized compounds to ensure reproducibility. Furthermore, the compound's potential in neurodegenerative disease research is being investigated, given the rising global prevalence of conditions like Alzheimer's and Parkinson's, where imidazole-based scaffolds have shown promise.

In conclusion, 2-(Azetidin-3-yl)-4-bromo-1H-imidazole-5-carbaldehyde represents a versatile and highly functionalized molecule with broad applications in drug discovery and materials science. Its unique structural features, including the azetidine ring and bromo substitution, make it a valuable tool for researchers aiming to develop next-generation therapeutics. As interest in heterocyclic chemistry and targeted protein degradation grows, this compound is poised to play a pivotal role in advancing scientific innovation.